N-(3-chlorophenyl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H11ClN4O2S/c1-7-11(19)15-12(17-16-7)20-6-10(18)14-9-4-2-3-8(13)5-9/h2-5H,6H2,1H3,(H,14,18)(H,15,17,19)
• InChI Key: HNPHXNPVAWIGBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C12H11ClN4O2S
• Molecular Weight: 310.76 g/mol

Description

N-(3-chlorophenyl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C12H11ClN4O2S and its molecular weight is 310.76. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopy and Molecular Characterization

The vibrational spectroscopic signatures of similar compounds, including their effects of rehybridization and hyperconjugation on dimer molecules, have been characterized using Raman and Fourier transform infrared spectroscopy. These studies, supported by density functional theory (DFT) calculations, provide insights into the molecular stability, intermolecular contacts, and intramolecular interactions of these compounds, offering a foundation for further pharmacokinetic investigations and in-silico docking to explore inhibition activity against viruses (Jenepha Mary, Pradhan, & James, 2022).

Synthesis and Pharmacological Evaluation

Research has explored the synthesis and pharmacological evaluation of derivatives of ethyl nipecotate, focusing on their antibacterial and anti-enzymatic potentials. These studies indicate the importance of structural elucidation in understanding the antimicrobial activities of synthesized compounds (Nafeesa et al., 2017).

Antibacterial, Hemolytic, and Thrombolytic Activities

Novel series of derivatives have been synthesized and screened for their antibacterial, hemolytic, and thrombolytic activities, showcasing the potential of these compounds in treating cardiovascular diseases and bacterial infections, with specific derivatives demonstrating significant efficacy (Aziz-Ur-Rehman et al., 2020).

Enantioselective Synthesis

Enantioselective synthesis of clinically relevant drugs, such as Modafinil, from similar acetamide derivatives, highlights the potential of these compounds in pharmaceutical manufacturing, offering pathways to high-yield and selective production of therapeutic agents (Taghizadeh, Javidan, & Daraie, 2016).

Heterocycles Synthesis via Sulphenylation

Sulphenylation of unsaturated amides leading to various heterocycles, such as oxazoles and oxazines, underscores the versatility of acetamide derivatives in synthesizing novel organic compounds with potential applications in medicinal chemistry and material science (Samii, Ashmawy, & Mellor, 1987).